Cas no 1486234-23-4 ((4-propoxyoxan-4-yl)methanamine)

• Product Name: (4-propoxyoxan-4-yl)methanamine
• CAS No: 1486234-23-4
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5790664
• PubChem ID: 65051760
• Update Time: 2025-06-09

(4-propoxyoxan-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• AKOS014384194
• 1486234-23-4
• (4-propoxyoxan-4-yl)methanamine
• EN300-1143854
• (4-Propoxytetrahydro-2h-pyran-4-yl)methanamine
• CS-0285999
• 2H-Pyran-4-methanamine, tetrahydro-4-propoxy-

• Inchi： 1S/C9H19NO2/c1-2-5-12-9(8-10)3-6-11-7-4-9/h2-8,10H2,1H3
• InChI Key： PAZZFQGGUMEBJB-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CN)CCOCC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 247.0±25.0 °C(Predicted)
• pka: 10.01±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (4-propoxyoxan-4-yl)methanamine

Introduction to Compound CAS No. 1486234-23-4: (4-Propoxyoxan-4-yl)Methanamine

The compound with CAS No. 1486234-23-4, commonly referred to as (4-propoxyoxan-4-yl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methanamine group with a propoxyoxane ring. The propoxyoxane moiety, also known as tetrahydropyran, is a six-membered cyclic ether that plays a crucial role in the compound's chemical properties and reactivity.

Recent studies have highlighted the potential of (4-propoxyoxan-4-yl)methanamine as a versatile building block in organic synthesis. Its ability to participate in various chemical reactions, such as nucleophilic substitutions and condensations, makes it an invaluable intermediate in the synthesis of complex molecules. For instance, researchers have utilized this compound to construct bioactive compounds with potential applications in drug discovery.

The synthesis of (4-propoxyoxan-4-yl)methanamine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of an amine with a propoxyoxane derivative, followed by purification steps to isolate the final product. The use of modern chromatographic techniques has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, (4-propoxyoxan-4-yl)methanamine has been explored in the development of advanced materials, such as polymers and coatings. Its ability to form stable bonds with other functional groups makes it an ideal candidate for creating materials with tailored properties. For example, recent research has demonstrated its use in the synthesis of biodegradable polymers, which hold promise for environmental sustainability.

Moreover, the compound's role in medicinal chemistry cannot be overlooked. Its structural versatility allows for the creation of drug-like molecules with specific pharmacokinetic profiles. For instance, studies have shown that derivatives of (4-propoxyoxan-4-yl)methanamine can exhibit potent inhibitory activity against certain enzymes, making them potential leads for therapeutic agents.

From an environmental perspective, the synthesis and application of (4-propoxyoxan-4-yl)methanamine have been scrutinized for their eco-friendliness. Researchers are increasingly focusing on developing greener synthetic routes that minimize waste and reduce energy consumption. This shift toward sustainable chemistry is expected to enhance the compound's appeal in both industrial and academic settings.

In conclusion, (4-propoxyoxan-4-yl)methanamine (CAS No. 1486234-23-4) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and adaptability make it a valuable tool for researchers and industry professionals alike. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an even more significant role in shaping future innovations.